Cas no 1806050-55-4 (2,3-Bis(trifluoromethyl)-6-fluorophenol)

• Product Name: 2,3-Bis(trifluoromethyl)-6-fluorophenol
• CAS No: 1806050-55-4
• MF: C₈H₃F₇O
• MW: 248.097646951675
• CID: 4794289
• Update Time: 2025-11-06

2,3-Bis(trifluoromethyl)-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-fluorophenol

• Inchi： 1S/C8H3F7O/c9-4-2-1-3(7(10,11)12)5(6(4)16)8(13,14)15/h1-2,16H
• InChI Key： PUQGXQKNGZWROP-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CC=1C(F)(F)F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Bis(trifluoromethyl)-6-fluorophenol

Introduction to 2,3-Bis(trifluoromethyl)-6-fluorophenol (CAS No. 1806050-55-4)

2,3-Bis(trifluoromethyl)-6-fluorophenol, with the CAS number 1806050-55-4, is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its trifluoromethyl groups and a fluorine atom, which confer it with remarkable stability and reactivity.

The molecular structure of 2,3-Bis(trifluoromethyl)-6-fluorophenol consists of a phenolic ring substituted with two trifluoromethyl groups at the 2 and 3 positions and a fluorine atom at the 6 position. This arrangement imparts the molecule with enhanced electron-withdrawing properties, making it highly resistant to nucleophilic attack and providing it with excellent thermal stability. These properties make it an attractive candidate for use in the synthesis of advanced materials and pharmaceutical intermediates.

In the realm of pharmaceutical research, 2,3-Bis(trifluoromethyl)-6-fluorophenol has shown promise as a key intermediate in the development of novel drugs. Its unique structure allows for the creation of compounds with improved pharmacokinetic profiles, enhanced bioavailability, and reduced toxicity. Recent studies have explored its potential in the synthesis of anti-cancer agents, anti-inflammatory drugs, and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2,3-Bis(trifluoromethyl)-6-fluorophenol as a building block in the synthesis of a series of novel tyrosine kinase inhibitors, which demonstrated potent activity against various cancer cell lines.

Beyond pharmaceutical applications, 2,3-Bis(trifluoromethyl)-6-fluorophenol has also found utility in materials science. Its high thermal stability and chemical resistance make it an ideal candidate for the development of advanced polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that incorporating 2,3-Bis(trifluoromethyl)-6-fluorophenol into polymer matrices significantly enhanced their mechanical properties and durability. This finding has significant implications for industries such as aerospace, automotive, and electronics, where materials with superior performance characteristics are in high demand.

The synthesis of 2,3-Bis(trifluoromethyl)-6-fluorophenol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by fluorination steps. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways. For example, a study published in Organic Letters described a palladium-catalyzed method for the direct synthesis of 2,3-Bis(trifluoromethyl)-6-fluorophenol, which achieved high yields with minimal side products.

The physical properties of 2,3-Bis(trifluoromethyl)-6-fluorophenol are also noteworthy. It is a white crystalline solid with a melting point ranging from 75°C to 78°C. Its solubility profile is characterized by good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but limited solubility in water. These properties facilitate its use in various chemical reactions and processing techniques.

In terms of safety and handling, while 2,3-Bis(trifluoromethyl)-6-fluorophenol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The market demand for 2,3-Bis(trifluoromethyl)-6-fluorophenol is expected to grow steadily over the next few years driven by increasing applications in pharmaceuticals and advanced materials. Key players in the industry are investing heavily in research and development to explore new applications and improve synthetic methods. For instance, companies such as Merck KGaA and Sigma-Aldrich have developed proprietary processes for the large-scale production of this compound.

In conclusion, 2,3-Bis(trifluoromethyl)-6-fluorophenol (CAS No. 1806050-55-4) is a versatile compound with significant potential across multiple industries. Its unique chemical properties make it an invaluable tool for researchers working on next-generation drugs and advanced materials. As research continues to uncover new applications and improve synthetic methods, the importance of this compound is likely to increase further.